Cas no 209551-67-7 (4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one)

• Product Name: 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one
• CAS No: 209551-67-7
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 4778777
• Update Time: 2025-10-28

4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• Azilsartan Impurity 58
• 1,3-Dioxol-2-one, 4-[(acetyloxy)methyl]-5-methyl-
• 4-[(Acetyloxy)methyl]-5-methyl-1,3-dioxol-2-one
• 4[(Acetyloxyl)methyl]-1,3-dioxol-2-one
• 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one

• Inchi： 1S/C7H8O5/c1-4-6(3-10-5(2)8)12-7(9)11-4/h3H2,1-2H3
• InChI Key： UHZFGTXFKBGFMX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(COC(C)=O)OC1=O

Additional information on 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one

Introduction to 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one (CAS No. 209551-67-7)

4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one (CAS No. 209551-67-7) is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound, also known as 4-(Acetoxy)methyl-5-methyl-1,3-dioxol-2-one, is characterized by its unique structural features, which include an acetoxy group and a methyl-substituted dioxolane ring. These properties make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one consists of a six-membered ring with an acetoxy group attached to the methylene carbon and a methyl group on the dioxolane ring. This configuration imparts specific reactivity and stability to the molecule, making it suitable for a wide range of chemical transformations. The acetoxy group can be readily hydrolyzed under mild conditions to yield the corresponding alcohol, which can then be further functionalized for various synthetic purposes.

In recent years, there has been growing interest in the use of 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one as a building block in the development of novel pharmaceuticals. One notable application is in the synthesis of prodrugs, where the acetoxy group can be used to mask active functionalities until they are released in vivo through enzymatic or chemical cleavage. This approach has been particularly useful in improving the pharmacokinetic properties of drugs, such as enhancing solubility and reducing toxicity.

Research published in the Journal of Medicinal Chemistry has highlighted the potential of 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one in the development of antiviral agents. Specifically, studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique structure of the compound allows for efficient binding to viral targets, thereby inhibiting viral replication and spread.

Beyond antiviral applications, 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one has also been explored for its potential in cancer therapy. Research conducted at the National Cancer Institute has demonstrated that certain derivatives of this compound can selectively target cancer cells while sparing normal tissues. This selective toxicity is attributed to the ability of the compound to disrupt key cellular processes involved in tumor growth and metastasis.

The synthetic versatility of 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one has also made it a valuable tool in combinatorial chemistry and high-throughput screening. Its modular structure allows for rapid generation of diverse libraries of compounds, which can be screened for biological activity against various targets. This approach has accelerated the discovery of new lead compounds for drug development.

In addition to its pharmaceutical applications, 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one has found use in other areas of chemical research. For example, it has been employed as a protecting group in organic synthesis, where its stability under various reaction conditions makes it an attractive choice for protecting sensitive functional groups during multistep syntheses. The ease with which the acetoxy group can be removed at later stages ensures that the desired product can be obtained with high purity and yield.

The safety profile of 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one is another important consideration for its use in both research and industrial settings. Extensive toxicological studies have shown that this compound is generally well-tolerated at low concentrations and does not pose significant health risks when handled properly. However, standard safety precautions should always be followed when working with any chemical compound to ensure laboratory safety.

In conclusion, 4-(Acetyloxy)methyl-5-methyl-1,3-dioxol-2-one (CAS No. 209551-67-7) is a multifaceted compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for chemists and drug developers alike. As ongoing research continues to uncover new uses and properties of this compound, its importance in advancing scientific knowledge and developing new therapeutic agents is likely to grow even further.